Cas no 923145-07-7 (2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid)

• Product Name: 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid
• CAS No: 923145-07-7
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 5225398
• PubChem ID: 31481310
• Update Time: 2026-03-07

2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isopropyl-thiazol-5-yl)-acetic acid
• 5-Thiazoleacetic acid, 2-(1-methylethyl)-
• 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C8H11NO2S/c1-5(2)8-9-4-6(12-8)3-7(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： LLQXWVDPMWAFDC-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CN=C1C(C)C

Additional information on 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid

2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid (CAS No. 923145-07-7): An Overview of Its Properties, Applications, and Recent Research

2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid (CAS No. 923145-07-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid is characterized by a thiazole ring substituted with an isopropyl group at the 2-position and an acetic acid moiety at the 5-position. This specific arrangement of functional groups imparts the molecule with a combination of lipophilic and hydrophilic properties, making it suitable for various biological interactions.

Recent studies have highlighted the potential of 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid has also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These properties make it an attractive candidate for further development as a potential therapeutic agent.

To further explore the therapeutic potential of 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions such as rheumatoid arthritis and colorectal cancer. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-[2-(propan-2-yl)-1,3-thiazol-5-yl]acetic acid (CAS No. 923145-07-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.